Cas no 68100-13-0 (2-Thiopheneacetic acid, 1-methylethyl ester)

• Product name: 2-Thiopheneacetic acid, 1-methylethyl ester
• CAS No: 68100-13-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1724371
• PubChem ID: 566140

2-Thiopheneacetic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 1-methylethyl ester
• propan-2-yl 2-thiophen-2-ylacetate
• 2-Thiopheneacetic acid, isopropyl ester
• DTXSID50340625
• AKOS008951312
• 68100-13-0
• Isopropyl 2-thienylacetate #
• CBWSJWWRACSFBY-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H12O2S/c1-7(2)11-9(10)6-8-4-3-5-12-8/h3-5,7H,6H2,1-2H3
• InChI Key： CBWSJWWRACSFBY-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)CC1=CC=CS1

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3